5-bromo-N-(2-methoxyphenyl)thiophene-2-sulfonamide

• Molecular Formula: C11H10BrNO3S2
• Molecular Weight: 348.2 g/mol
• IUPAC Name: 5-bromo-N-(2-methoxyphenyl)thiophene-2-sulfonamide
• InChI: InChI=1S/C11H10BrNO3S2/c1-16-9-5-3-2-4-8(9)13-18(14,15)11-7-6-10(12)17-11/h2-7,13H,1H3
• InChI Key: LAQLWNURBVQLLN-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1NS(=O)(=O)C2=CC=C(S2)Br

Description

5-bromo-N-(2-methoxyphenyl)thiophene-2-sulfonamide is a chemical compound that belongs to the class of sulfonamide-containing compounds. It has been widely used in scientific research due to its unique chemical properties and potential applications in various fields.

Mechanism of Action

The mechanism of action of 5-bromo-N-(2-methoxyphenyl)thiophene-2-sulfonamide is not fully understood. However, it has been shown to inhibit the activity of certain enzymes such as kinases and proteases. This inhibition can lead to changes in cellular signaling pathways and ultimately affect cellular functions such as proliferation, differentiation, and apoptosis.
Biochemical and Physiological Effects
5-bromo-N-(2-methoxyphenyl)thiophene-2-sulfonamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been shown to have anti-inflammatory and analgesic effects. Additionally, it has been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-bromo-N-(2-methoxyphenyl)thiophene-2-sulfonamide in lab experiments is its versatility. It can be used as a building block in the synthesis of various compounds with potential biological activities. It is also relatively easy to synthesize and purify, making it a cost-effective option for researchers. However, one limitation of using 5-bromo-N-(2-methoxyphenyl)thiophene-2-sulfonamide is its potential toxicity. It is important to use proper safety measures when handling this compound to avoid any adverse effects.

Future Directions

There are many future directions for the use of 5-bromo-N-(2-methoxyphenyl)thiophene-2-sulfonamide in scientific research. One direction is the synthesis of novel compounds with potential therapeutic applications. For example, the synthesis of kinase inhibitors with improved potency and selectivity could lead to the development of new cancer treatments. Another direction is the use of 5-bromo-N-(2-methoxyphenyl)thiophene-2-sulfonamide as a tool for studying cellular signaling pathways. Its ability to inhibit certain enzymes could be used to elucidate the roles of these enzymes in various cellular processes. Additionally, the use of 5-bromo-N-(2-methoxyphenyl)thiophene-2-sulfonamide in imaging and sensing applications could lead to the development of new diagnostic tools.

Synthesis Methods

The synthesis method of 5-bromo-N-(2-methoxyphenyl)thiophene-2-sulfonamide involves the reaction between 5-bromo-2-thiophenesulfonyl chloride and 2-methoxyaniline in the presence of a base such as triethylamine. The reaction occurs at room temperature and yields the desired product in high purity and yield. The synthesis method has been optimized and improved over the years, making it a reliable and efficient way to produce 5-bromo-N-(2-methoxyphenyl)thiophene-2-sulfonamide.

Scientific Research Applications

5-bromo-N-(2-methoxyphenyl)thiophene-2-sulfonamide has been extensively used in scientific research due to its potential applications in various fields. It has been used as a building block in the synthesis of novel compounds with potential biological activities. For example, it has been used in the synthesis of kinase inhibitors, which have shown promising results in the treatment of cancer and other diseases. It has also been used in the synthesis of fluorescent probes, which can be used for imaging and sensing applications.